5-(Tert-butoxy)-2-methylphenol

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-methyl-5-[(2-methylpropan-2-yl)oxy]phenol
• InChI: InChI=1S/C11H16O2/c1-8-5-6-9(7-10(8)12)13-11(2,3)4/h5-7,12H,1-4H3
• InChI Key: ABUNGRLWDAZIAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)(C)C)O

Description

5-(Tert-butoxy)-2-methylphenol is a phenolic derivative featuring a tert-butoxy (–O–C(CH₃)₃) group at the 5-position and a methyl (–CH₃) group at the 2-position of the benzene ring. This compound is notable for its steric bulk and electronic properties, which arise from the tert-butoxy group’s strong electron-donating effect and steric hindrance. It is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals, where controlled reactivity and stability are critical .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Tert-butoxy)-2-methylphenol typically involves the alkylation of 2-methylphenol (o-cresol) with tert-butyl alcohol in the presence of an acid catalyst. The reaction proceeds through the formation of a carbocation intermediate, which then reacts with the phenol to form the desired product. Commonly used catalysts include sulfuric acid or p-toluenesulfonic acid.

Industrial Production Methods

In an industrial setting, the production of 5-(Tert-butoxy)-2-methylphenol can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of flow microreactors has been shown to be more efficient and sustainable compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

5-(Tert-butoxy)-2-methylphenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: The tert-butoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as halides or amines can be used in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Hydroquinones.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

5-(Tert-butoxy)-2-methylphenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a probe in NMR studies of macromolecular complexes.

Medicine: Explored for its potential therapeutic effects due to its antioxidant properties.

Industry: Utilized in the production of polymers and other materials due to its stability and reactivity.

Mechanism of Action

The mechanism by which 5-(Tert-butoxy)-2-methylphenol exerts its effects involves the interaction of the phenol group with various molecular targets. The phenol group can donate hydrogen atoms, acting as an antioxidant and scavenging free radicals. This property is particularly useful in biological systems where oxidative stress is a concern. The tert-butoxy group provides steric hindrance, which can influence the compound’s reactivity and selectivity in chemical reactions .

Comparison with Similar Compounds

5-tert-Butyl-2-hydroxyisophthalic Acid

Key Differences :

• Substituents : Replaces the tert-butoxy group with a tert-butyl (–C(CH₃)₃) and introduces two carboxylic acid (–COOH) groups at the 1- and 3-positions.
• Electronic Effects: The tert-butyl group is purely electron-donating via inductive effects, while the tert-butoxy group donates electrons through resonance. The carboxylic acids enhance acidity (predicted pKa ~2–4) compared to the phenol group (pKa ~10) in 5-(Tert-butoxy)-2-methylphenol .
• Applications: Used in chelating agents or metal-organic frameworks due to its carboxylate moieties, contrasting with the phenolic intermediate role of 5-(Tert-butoxy)-2-methylphenol.

5-((tert-Butoxycarbonyl)amino)-2-methoxybenzoic Acid

Key Differences :

• Substituents : Features a tert-butoxycarbonyl (Boc) –NH– protecting group at the 5-position and a methoxy (–OCH₃) group at the 2-position.
• Reactivity: The Boc group enhances stability under basic conditions but is labile in acidic environments. The methoxy group is a stronger electron donor than the methyl group in 5-(Tert-butoxy)-2-methylphenol, influencing electrophilic substitution patterns .
• Applications: Primarily employed in peptide synthesis for amine protection, diverging from the direct synthetic utility of 5-(Tert-butoxy)-2-methylphenol.

(5-(tert-Butyl)-2-methoxyphenyl)methanol

Key Differences :

• Substituents : Contains a tert-butyl group at the 5-position, a methoxy group at the 2-position, and a hydroxymethyl (–CH₂OH) group.
• Steric and Electronic Effects: The tert-butyl group provides steric bulk but lacks the oxygen atom present in tert-butoxy, reducing resonance donation. The hydroxymethyl group introduces hydrogen-bonding capability, enhancing solubility in polar solvents compared to 5-(Tert-butoxy)-2-methylphenol .
• Applications: Used in fine chemical synthesis for alcohol-functionalized intermediates, whereas 5-(Tert-butoxy)-2-methylphenol is more suited for phenolic coupling reactions.

5-(Tert-butoxy)-4-(4-methoxyphenyl)-4-methylpentan-2-one

Key Differences :

• Structure: An aliphatic ketone derivative with a tert-butoxy group on a pentanone backbone and a 4-methoxyphenyl substituent.
• Reactivity : The tert-butoxy group stabilizes intermediates in palladium-catalyzed cross-coupling reactions, as demonstrated in its synthesis from boronic acids. The aliphatic chain increases flexibility, reducing melting points compared to rigid aromatic systems .
• Applications: Serves as a precursor in ketone-based syntheses, unlike the phenolic applications of 5-(Tert-butoxy)-2-methylphenol.

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Functional Groups	Acidity (pKa)	Solubility Trends	Primary Applications
5-(Tert-butoxy)-2-methylphenol	C₁₁H₁₆O₂	Phenol, tert-butoxy, methyl	~10	Low in water, high in organics	Synthetic intermediate
5-tert-Butyl-2-hydroxyisophthalic acid	C₁₂H₁₄O₅	Phenol, tert-butyl, carboxylic acids	~2–4	High in polar solvents	Chelation, MOFs
5-((tert-Boc)amino)-2-methoxybenzoic acid	C₁₃H₁₇NO₅	Boc-amine, methoxy, carboxylic acid	N/A	Moderate in DMSO	Peptide synthesis
(5-(tert-Butyl)-2-methoxyphenyl)methanol	C₁₂H₁₈O₂	tert-Butyl, methoxy, alcohol	N/A	Moderate in ethanol	Alcohol-functionalized intermediates
5-(Tert-butoxy)-4-(4-methoxyphenyl)-4-methylpentan-2-one	C₁₇H₂₄O₃	Ketone, tert-butoxy, methoxyphenyl	N/A	High in ethers	Palladium-catalyzed reactions